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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzoic acid

Cat. No.: B075798 Get Quote

Technical Guide: 3-Amino-4-hydroxybenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-4-hydroxybenzoic acid
(3,4-AHBA), a significant molecule with diverse applications in chemical synthesis and

biotechnology. This document details its chemical and physical properties, experimental

protocols for its synthesis, key applications, and safety and handling information.

Chemical Identification and Properties
3-Amino-4-hydroxybenzoic acid is a monohydroxybenzoic acid, specifically 4-

hydroxybenzoic acid with an amino substituent at the 3-position.[1][2] It is also recognized as

an endogenous metabolite, having been identified in organisms like Streptomyces griseus.[2]

Table 1: Chemical Identifiers for 3-Amino-4-hydroxybenzoic Acid
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Identifier Value

CAS Number 1571-72-8[2][3][4]

Molecular Formula C₇H₇NO₃[2][3]

IUPAC Name 3-amino-4-hydroxybenzoic acid[2]

Synonyms 4-Hydroxy-3-aminobenzoic acid, 3,4-AHBA[2][5]

EC Number 216-390-2[4][5]

PubChem CID 65083[2]

Beilstein/REAXYS 972238[4][5]

SMILES C1=CC(=C(C=C1C(=O)O)N)O[2][3]

InChIKey MRBKRZAPGUCWOS-UHFFFAOYSA-N[4][6]

Table 2: Physicochemical Properties of 3-Amino-4-hydroxybenzoic Acid

Property Value Source(s)

Molecular Weight 153.14 g/mol [3][4]

Appearance Gray to tan crystalline powder [5][7]

Melting Point 201-208 °C (decomposes) [3][4][5]

Boiling Point 347-388.8 °C (estimated) [3][5]

Solubility
Very soluble in water. Soluble

in other solvents.
[1][5][7]

pKa 4.73 [5]

UV Absorption (λmax) 308 nm (in H₂O at pH 11) [1]

Synthesis and Experimental Protocols
3-Amino-4-hydroxybenzoic acid can be synthesized through various chemical and biological

routes. A common laboratory-scale chemical synthesis involves the reduction of 4-hydroxy-3-
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nitrobenzoic acid.

Chemical Synthesis via Reduction of 4-Hydroxy-3-
nitrobenzoic Acid
This protocol details the reduction of a nitro group to an amine using tin(II) chloride in an acidic

medium.

Experimental Protocol:

Reaction Setup: To a reaction vessel, sequentially add tin(II) chloride (SnCl₂; 1.09 mmol), 12

N hydrochloric acid (HCl; 1.5 mL), and 4-hydroxy-3-nitrobenzoic acid (0.55 mmol) at 0 °C.

Reflux: Heat the reaction mixture to reflux and maintain for 1 hour.

pH Adjustment & Precipitation: After the reaction is complete, add water to the mixture.

Adjust the pH to 1 using a 2 N sodium hydroxide (NaOH) solution. This will cause a

precipitate to form.

Filtration and Washing: Collect the precipitate by filtration and wash it with distilled water.

Workup: Concentrate the filtrate under vacuum. Add methanol to the resulting residue, which

may form another precipitate. Filter this solid, and re-concentrate the filtrate in vacuo.

Purification: Purify the final residue using silica gel column chromatography. Elute with a

solvent system of dichloromethane and methanol (5:1, v/v) to yield 3-amino-4-
hydroxybenzoic acid as a brown solid.[8]

A diagram of this experimental workflow is provided below.
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Chemical Synthesis Workflow for 3,4-AHBA.
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Other reported synthesis methods include catalytic hydrogenation using a palladium on carbon

(Pd/C) catalyst.[9][10]

Biological Synthesis Pathway
Recent research in metabolic engineering has enabled the microbial production of 3,4-AHBA

from glucose. This biosynthetic pathway has been established in recombinant Corynebacterium

glutamicum by introducing two key enzymes, GriH and GriI, from Streptomyces griseus.[4]

The pathway diverges from central carbon metabolism. Dihydroxyacetone phosphate (DHAP)

from glycolysis and L-aspartate-4-semialdehyde from the aspartate metabolic pathway serve

as precursors.[4] These are converted into 3,4-AHBA in a two-step enzymatic reaction. This

bio-based production is of significant interest for creating sustainable precursors for advanced

materials.[4]
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Microbial Biosynthesis of 3,4-AHBA.

Applications in Research and Development
3-Amino-4-hydroxybenzoic acid is a versatile building block and compound with several key

applications.
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Polymer Chemistry: It is a crucial monomer for the synthesis of high-performance AB

polybenzoxazole (PBO) ordered polymers.[11] These materials are known for their

exceptional thermal stability and mechanical strength.[7]

Pharmaceutical Synthesis: The molecule serves as an important intermediate in the

synthesis of various pharmaceutical compounds, including coumarin derivatives, which have

broad applications in biochemistry and pharmacology.[3]

MALDI Mass Spectrometry: It has been used as a specific matrix for the Matrix-Assisted

Laser Desorption/Ionization (MALDI) analysis of carbohydrates.[1]

Biochemical Research: As a metabolite and chemical probe, it is used in studies to advance

drug discovery and understand biological processes. One study noted its potential as an

antimicrobial agent against HIV.

3-Amino-4-hydroxybenzoic Acid
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Key Applications of 3-Amino-4-hydroxybenzoic Acid.

Safety and Handling
3-Amino-4-hydroxybenzoic acid is classified as hazardous. Appropriate safety precautions

must be observed during its handling and storage.

Table 3: GHS Hazard Information
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Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[2]

Skin Corrosion/Irritation H315 Causes skin irritation[2]

Serious Eye Damage/Irritation H319 Causes serious eye irritation[2]

STOT, Single Exposure H335
May cause respiratory

irritation[2]

Handling and Storage Recommendations:

Handling: Use in a well-ventilated area. Avoid breathing dust, vapor, mist, or gas.[5] Avoid all

personal contact, including inhalation and contact with skin and eyes.[5] Wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a dust mask or

respirator.[4][5]

Storage: Store in a cool, dry, dark place in a tightly sealed container.[3][5][7] Keep away from

incompatible materials such as strong oxidizing agents and strong bases.[5] The material

may be light and air-sensitive.

First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15

minutes.[5] If inhaled, move to fresh air.[5] If ingested, get medical aid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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